Cas no 782413-10-9 (Benzenethiol,4-amino-2,5-difluoro-)

• Product Name: Benzenethiol,4-amino-2,5-difluoro-
• CAS No: 782413-10-9
• MF: C₆H₅F₂NS
• MW: 161.17240691185
• CID: 553974
• PubChem ID: 14517531
• Update Time: 2025-04-19

Benzenethiol,4-amino-2,5-difluoro- Chemical and Physical Properties

Names and Identifiers

• Benzenethiol,4-amino-2,5-difluoro-
• 4-amino-2,5-difluorobenzenethiol
• Benzenethiol, 4-amino-2,5-difluoro- (9CI)
• 4-Amino-2,5-difluorobenzene-1-thiol
• 782413-10-9
• DTXSID70561214

• Inchi： 1S/C6H5F2NS/c7-3-2-6(10)4(8)1-5(3)9/h1-2,10H,9H2
• InChI Key： NTBYZZYNYYIGOX-UHFFFAOYSA-N
• SMILES： SC1=CC(=C(C=C1F)N)F

Computed Properties

• Exact Mass: 161.01107666g/mol
• Monoisotopic Mass: 161.01107666g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 27Ų